Cas no 64617-30-7 (1-Propene-1,2,3-tricarboxylicacid, 1,2,3-trihexyl ester)
64617-30-7 structure
Product Name:1-Propene-1,2,3-tricarboxylicacid, 1,2,3-trihexyl ester
CAS No:64617-30-7
MF:C24H42O6
MW:426.586688518524
CID:503843
PubChem ID:5354169
Update Time:2025-04-19
1-Propene-1,2,3-tricarboxylicacid, 1,2,3-trihexyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Propene-1,2,3-tricarboxylicacid, 1,2,3-trihexyl ester
- 1-propene-1,2,3-tricarboxylic acid, trihexyl ester
- NSC2316
- 64617-30-7
- NSC-2316
- 1-PROPENE-1,3-TRICARBOXYLIC ACID, TRIHEXYL ESTER
-
- Inchi: 1S/C24H42O6/c1-4-7-10-13-16-28-22(25)19-21(24(27)30-18-15-12-9-6-3)20-23(26)29-17-14-11-8-5-2/h19H,4-18,20H2,1-3H3/b21-19+
- InChI Key: NTXWYMGTJGKIRK-XUTLUUPISA-N
- SMILES: O(C(C/C(=C\C(=O)OCCCCCC)/C(=O)OCCCCCC)=O)CCCCCC
Computed Properties
- Exact Mass: 426.29826
- Monoisotopic Mass: 426.298
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 22
- Complexity: 498
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.9A^2
- XLogP3: 7
Experimental Properties
- Density: 0.995
- Boiling Point: 493.2°C at 760 mmHg
- Flash Point: 206.7°C
- Refractive Index: 1.464
- PSA: 78.9
- LogP: 5.67340
1-Propene-1,2,3-tricarboxylicacid, 1,2,3-trihexyl ester Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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